Cas no 21277-92-9 (3(2H)-Isothiazolone, 2-propyl-)

• Product Name: 3(2H)-Isothiazolone, 2-propyl-
• CAS No: 21277-92-9
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 1399947
• Update Time: 2024-08-16

3(2H)-Isothiazolone, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-propyl-

• Inchi： 1S/C6H9NOS/c1-2-4-7-6(8)3-5-9-7/h3,5H,2,4H2,1H3
• InChI Key： PXCPEUSDGQTUFR-UHFFFAOYSA-N
• SMILES： S1C=CC(=O)N1CCC

Computed Properties

• Exact Mass: 143.04057

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 218.0±23.0 °C(Predicted)
• PSA: 20.31
• pka: -2.03±0.20(Predicted)